2-[3-(2,5-Dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: 2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C14H15N3O4/c1-20-9-3-5-12(21-2)10(7-9)11-4-6-14(19)17(16-11)8-13(15)18/h3-7H,8H2,1-2H3,(H2,15,18)
• InChI Key: GNTDZZZXHFPPHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CC(=O)N
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol

Description

The compound “2-[3-(2,5-Dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide” is a highly potent, selective, competitive antagonist of P2X7 purinegic receptor. It does not affect other P2 receptors even at 10 µM concentrations.

Physical And Chemical Properties Analysis

The compound “2-[3-(2,5-Dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide” has a molecular weight of 474.55. It is a white to light brown powder that is soluble in DMSO.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds : There has been research into the synthesis of compounds structurally related to 2-[3-(2,5-Dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide. For example, Townsend and Jackson (2003) described the synthesis of related compounds starting from N-(4-bromo-2,5-dimethoxyphenyl)acetamide (Townsend & Jackson, 2003).

• Chemical Properties and Reactions : Studies like those by Robertson et al. (1986) and others have focused on the chemical properties and reactions involving similar compounds, contributing to a broader understanding of the chemical behavior of such molecules (Robertson et al., 1986).

Biological and Pharmacological Applications

• Antimicrobial and Hemolytic Activity : Research by Gul et al. (2017) explored the antimicrobial and hemolytic activities of compounds structurally related to 2-[3-(2,5-Dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide (Gul et al., 2017).

• Anti-inflammatory Potential : Hernández-Vázquez et al. (2018) investigated the anti-inflammatory capacity of peptidic pyrazinones, which might provide insight into the anti-inflammatory potential of similar compounds (Hernández-Vázquez et al., 2018).

• Analgesic and Anti-Inflammatory Activity : Studies like that of Doğruer and Şahin (2003) have examined the analgesic and anti-inflammatory activities of pyridazinone derivatives, suggesting potential therapeutic applications for similar compounds (Doğruer & Şahin, 2003).

Other Potential Applications

• Spectroscopic and Quantum Mechanical Studies : Mary et al. (2020) conducted spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs, which may be relevant to the study of 2-[3-(2,5-Dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide (Mary et al., 2020).

• Antifungal Agents : Bardiot et al. (2015) identified acetamide derivatives with significant antifungal activity, indicating potential applications for structurally related compounds (Bardiot et al., 2015).

• Antioxidant Activity : Kadhum et al. (2011) studied the antioxidant activity of synthesized coumarins, which could provide a basis for exploring the antioxidant potential of similar compounds (Kadhum et al., 2011).

Mechanism of Action

The compound “2-[3-(2,5-Dimethoxyphenyl)-6-oxopyridazin-1-yl]acetamide” is a prodrug which forms an active metabolite, desglymidodrine, which is an α1-receptor agonist and exerts its actions via activation of the alpha-adrenergic receptors of the arteriolar and venous vasculature.